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Compound of Interest

Compound Name: GSK137647A

Cat. No.: B15568900 Get Quote

Technical Support Center: GSK137647A
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling GSK137647A. Find troubleshooting

guides and frequently asked questions (FAQs) to support your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for GSK137647A powder?

A1: For long-term storage, GSK137647A powder should be stored at -20°C for up to 3 years.

For shorter periods, it can be stored at 4°C for up to 2 years.[1]

Q2: How should I store stock solutions of GSK137647A?

A2: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles. For long-term

storage, store at -80°C for up to 2 years. For shorter-term storage, -20°C for up to 1 year is

recommended.[1][2] Some suppliers suggest that in DMSO, the solution is stable for 2 weeks

at 4°C and up to 6 months at -80°C.[3]

Q3: In which solvents is GSK137647A soluble?

A3: GSK137647A is soluble in Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[4] It

is also soluble in ethanol.[5][6] The compound is insoluble in water.[5]
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Q4: I'm having trouble dissolving GSK137647A in DMSO. What could be the issue?

A4: The solubility of GSK137647A can be affected by moisture absorbed by the DMSO. It is

highly recommended to use fresh, anhydrous DMSO to ensure optimal solubility.[1]

Q5: What is the primary mechanism of action for GSK137647A?

A5: GSK137647A is a potent and selective agonist for the Free Fatty Acid Receptor 4 (FFA4),

also known as GPR120.[6] Its activation of FFA4 leads to various cellular responses, including

anti-inflammatory effects and stimulation of insulin secretion.[2]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution after thawing.

The compound may have

come out of solution during

freezing.

Gently warm the vial and

vortex to redissolve the

compound completely before

use. Ensure the solution is

clear before making dilutions.

Inconsistent results in cell-

based assays.

1. Repeated freeze-thaw

cycles of the stock solution. 2.

Degradation of the compound

in the working solution.

1. Aliquot the stock solution

upon preparation to minimize

freeze-thaw cycles.[5] 2.

Prepare fresh working

solutions for each experiment

from a thawed stock aliquot.

Do not store diluted working

solutions for extended periods.

Low potency or unexpected

results in experiments.

1. Incorrect concentration of

the working solution. 2.

Degradation of the compound

due to improper storage.

1. Verify the calculations for

stock and working solution

concentrations. 2. Ensure that

both the powder and stock

solutions have been stored

according to the recommended

conditions.
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Quantitative Data Summary
Storage Stability

Form Storage Temperature Duration

Powder -20°C Up to 3 years[1][5]

4°C Up to 2 years[1]

In Solvent -80°C Up to 2 years[1][2]

-20°C Up to 1 year[1][2]

Solubility

Solvent Concentration

DMSO ≥ 100 mg/mL (327.45 mM)[1]

61 mg/mL (199.74 mM)[5]

30 mg/mL[4]

DMF 30 mg/mL[4]

Ethanol 10 mg/mL[5]

≥ 9.49 mg/mL (with ultrasonic)[6]

DMSO:PBS (pH 7.2) (1:2) 0.25 mg/mL[4]

Experimental Protocols
1. Preparation of a 10 mM DMSO Stock Solution

Objective: To prepare a concentrated stock solution of GSK137647A for long-term storage

and subsequent dilution.

Materials:
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GSK137647A powder (Molecular Weight: 305.39 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Weigh out a precise amount of GSK137647A powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 3.05 mg of the compound.

Add the appropriate volume of anhydrous DMSO to the powder. For 3.05 mg, add 1 mL of

DMSO.

Vortex the solution until the compound is completely dissolved. Gentle warming in a water

bath (25-30°C) may aid dissolution.

Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -80°C.

2. Preparation of a 50 µM Working Solution for In Vitro Assays

Objective: To dilute the stock solution to a final working concentration for use in cell-based

experiments.

Materials:

10 mM GSK137647A in DMSO stock solution

Appropriate cell culture medium or assay buffer

Procedure:

Thaw a single aliquot of the 10 mM stock solution at room temperature.

Perform a serial dilution. For example, to prepare a 50 µM working solution in 1 mL of

media:
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Add 5 µL of the 10 mM stock solution to 995 µL of cell culture medium.

Mix thoroughly by gentle pipetting or vortexing.

The working solution is now ready to be added to the cells. It is recommended to prepare

this solution fresh for each experiment.

Visualizations
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Caption: Workflow for preparing GSK137647A stock and working solutions.
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Caption: Anti-inflammatory signaling pathway of GSK137647A via FFA4/GPR120.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15568900?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/gsk137647a.html
https://www.medchemexpress.com/GSK137647A.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.0c01002
https://www.researchgate.net/publication/348153474_Development_of_Free_Fatty_Acid_Receptor_4_FFA4GPR120_Agonists_in_Health_Science
https://pmc.ncbi.nlm.nih.gov/articles/PMC7771848/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7771848/
https://pubmed.ncbi.nlm.nih.gov/24881566/
https://pubmed.ncbi.nlm.nih.gov/24881566/
https://www.benchchem.com/product/b15568900#best-practices-for-storing-and-handling-gsk137647a
https://www.benchchem.com/product/b15568900#best-practices-for-storing-and-handling-gsk137647a
https://www.benchchem.com/product/b15568900#best-practices-for-storing-and-handling-gsk137647a
https://www.benchchem.com/product/b15568900#best-practices-for-storing-and-handling-gsk137647a
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15568900?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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